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Compound of Interest

Compound Name: 5'''-O-Feruloyl complanatoside B

Cat. No.: B15590165

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the characterization and

quantification of 5'''-O-Feruloyl complanatoside B, a flavonoid glycoside isolated from the

seeds of Astragalus complanatus. The protocols outlined below are essential for quality control,

pharmacokinetic studies, and various research applications.
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Parameter Value

Compound Name 5'''-O-Feruloyl complanatoside B

CAS Number 142473-98-1

Molecular Formula C₄₃H₄₈O₂₃

Molecular Weight 924.82 g/mol

Source
Seeds of Astragalus complanatus (Astragali

Semen)[1][2]

Purity ≥98% (as per typical commercial standards)[3]

Physical Description Powder[3]

Solubility
Soluble in DMSO, Pyridine, Methanol,

Ethanol[3][4]

Storage
Store protected from air and light, refrigerated or

frozen (2-8°C)[3]

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC) for
Purity Assessment and Quantification
A validated HPLC-UV method is crucial for determining the purity of the analytical standard and

for its quantification in various matrices. While a specific validated method for 5'''-O-Feruloyl
complanatoside B is not readily available in the public domain, a method for a structurally

related compound, complanatuside, from the same plant source provides a strong basis for

protocol development.

2.1.1. Experimental Protocol: HPLC-UV

Objective: To determine the purity of a 5'''-O-Feruloyl complanatoside B standard and

quantify it in a sample matrix.

Instrumentation:
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HPLC system with a UV detector

Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

Reagents:

5'''-O-Feruloyl complanatoside B reference standard (≥98% purity)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or Phosphoric acid (analytical grade)

Methanol (HPLC grade) for sample preparation

Chromatographic Conditions (Adapted from similar compound analysis):

Parameter Recommended Conditions

Column
C18 reversed-phase column (e.g., 4.6 x 250

mm, 5 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient
0-5 min, 15-45% B; 5-15 min, 45-65% B; 15-17

min, 65-95% B; 17-20 min, 95-15% B

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 256 nm

Injection Volume 10 µL
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Procedure:

Standard Solution Preparation: Accurately weigh a known amount of 5'''-O-Feruloyl
complanatoside B reference standard and dissolve it in methanol to prepare a stock

solution of 1 mg/mL. Prepare a series of working standard solutions by serial dilution of the

stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation: Dissolve the sample containing 5'''-O-Feruloyl complanatoside B in

methanol to an expected concentration within the calibration range. Filter the solution

through a 0.45 µm syringe filter before injection.

Analysis: Inject the standard solutions and sample solutions into the HPLC system.

Quantification: Construct a calibration curve by plotting the peak area against the

concentration of the standard solutions. Determine the concentration of 5'''-O-Feruloyl
complanatoside B in the sample by interpolating its peak area on the calibration curve.

2.1.2. Method Validation Parameters (Based on related compound analysis)

A comprehensive validation of the HPLC method should be performed to ensure its accuracy

and reliability. Key validation parameters include:

Parameter Typical Acceptance Criteria

Linearity (r²) > 0.999

Precision (RSD%) Intra-day and Inter-day RSD < 2%

Accuracy (Recovery %) 95-105%

Limit of Detection (LOD) Signal-to-noise ratio of 3:1

Limit of Quantification (LOQ) Signal-to-noise ratio of 10:1

Workflow for HPLC Analysis of 5'''-O-Feruloyl complanatoside B
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Caption: Workflow for the quantification of 5'''-O-Feruloyl complanatoside B using HPLC.

Ultra-Performance Liquid Chromatography-Mass
Spectrometry (UPLC-MS/MS) for High-Sensitivity
Quantification
For applications requiring higher sensitivity and selectivity, such as pharmacokinetic studies, a

UPLC-MS/MS method is recommended. The following protocol is adapted from a validated

method for the simultaneous determination of complanatoside A and complanatoside B in rat

plasma.[5]

2.2.1. Experimental Protocol: UPLC-MS/MS

Objective: To achieve highly sensitive and selective quantification of 5'''-O-Feruloyl
complanatoside B in biological matrices.

Instrumentation:

UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

Solid-phase extraction (SPE) manifold and cartridges for sample clean-up.

Reagents:
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5'''-O-Feruloyl complanatoside B reference standard

Internal Standard (IS), e.g., Rutin

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Methanol (LC-MS grade)

UPLC Conditions:

Parameter Recommended Conditions

Column
Acquity UPLC BEH C18 (e.g., 2.1 x 50 mm, 1.7

µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient
Optimized for separation from matrix

components

Flow Rate 0.25 - 0.4 mL/min

Column Temperature 30 - 40°C

Injection Volume 1 - 5 µL

Mass Spectrometry Conditions (Triple Quadrupole):
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Parameter Recommended Settings

Ionization Mode
Electrospray Ionization (ESI), Positive or

Negative

Scan Type Multiple Reaction Monitoring (MRM)

Capillary Voltage ~3.0 kV

Cone Voltage Optimized for the specific compound

Source Temperature ~120°C

Desolvation Temperature ~500°C

Gas Flows Optimized for the instrument

MRM Transitions
To be determined by infusing a standard

solution of 5'''-O-Feruloyl complanatoside B

Procedure:

Sample Pre-treatment (e.g., Plasma):

Spike plasma samples with the internal standard.

Perform protein precipitation with acetonitrile or methanol.

Alternatively, use solid-phase extraction (SPE) for cleaner samples.

Analysis: Inject the processed samples into the UPLC-MS/MS system.

Quantification: Monitor the specific MRM transitions for 5'''-O-Feruloyl complanatoside B
and the internal standard. The ratio of the peak area of the analyte to the internal standard is

used for quantification against a calibration curve prepared in the same biological matrix.

2.2.2. Pharmacokinetic Data for a Related Compound (Complanatoside B in Rat Plasma)

The following table presents pharmacokinetic parameters for complanatoside B after oral

administration of Astragali Complanati Semen extract to rats, which can serve as a reference

for designing studies with 5'''-O-Feruloyl complanatoside B.[5]
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Parameter Raw Extract Group
Salt-Processed Extract
Group

Cₘₐₓ (µg·L⁻¹) Not specified
Increased significantly

(P<0.05)

AUC₀₋₁₂ₕ (µg·h·L⁻¹) Not specified
Increased significantly

(P<0.05)

MRT₀₋₁₂ₕ (h) 3.34 ± 0.44 1.81 ± 0.36 (P<0.05)

Logical Flow for UPLC-MS/MS Method Development
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Caption: Key stages in the development of a UPLC-MS/MS analytical method.
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
NMR spectroscopy is the primary technique for the structural confirmation of 5'''-O-Feruloyl
complanatoside B. A Certificate of Analysis for this compound confirms its identity is

consistent with its structure based on ¹H-NMR.[3] While detailed experimental spectra for this

specific compound are not widely published, a predicted ¹H-NMR spectrum is available.

2.3.1. Experimental Protocol: ¹H and ¹³C NMR

Objective: To confirm the chemical structure of 5'''-O-Feruloyl complanatoside B.

Instrumentation:

High-resolution NMR spectrometer (e.g., 400 MHz or higher)

NMR tubes

Reagents:

5'''-O-Feruloyl complanatoside B standard

Deuterated solvent (e.g., DMSO-d₆, Methanol-d₄)

Procedure:

Sample Preparation: Dissolve an appropriate amount of the standard (typically 1-5 mg) in

approximately 0.6 mL of a suitable deuterated solvent in an NMR tube.

Data Acquisition:

Acquire a ¹H NMR spectrum. Typical parameters include a sufficient number of scans to

achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift

range, and a relaxation delay of 1-2 seconds.

Acquire a ¹³C NMR spectrum. This will require a longer acquisition time.
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Perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) as needed for complete

structural assignment.

Data Analysis: Process the spectra (Fourier transformation, phase correction, baseline

correction). Compare the obtained chemical shifts and coupling constants with published

data for similar flavonoid glycosides or with predicted spectra to confirm the structure.

2.3.2. Expected ¹H-NMR Spectral Features (General)

Based on the structure of 5'''-O-Feruloyl complanatoside B and data for related compounds,

the ¹H-NMR spectrum is expected to show characteristic signals for:

Aromatic protons of the flavonoid backbone and the feruloyl group.

Vinylic protons of the feruloyl group.

Anomeric protons of the sugar moieties, typically in the range of 4.5-5.5 ppm.

Other sugar protons in the region of 3.0-4.5 ppm.

Methoxy group protons from the feruloyl moiety.

Conclusion
The analytical methods described provide a comprehensive framework for the quality control

and research applications of 5'''-O-Feruloyl complanatoside B. The HPLC-UV method is

suitable for routine purity checks and quantification, while the UPLC-MS/MS method offers the

high sensitivity required for trace-level analysis in complex matrices. NMR spectroscopy

remains the definitive tool for structural confirmation. The successful implementation of these

protocols will ensure the reliability and accuracy of experimental results in drug development

and related scientific research.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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